Aluminum, (octadecanoato-kappaO)oxo-
Description
Aluminum, (octadecanoato-κO)oxo- is an organoaluminum compound comprising an aluminum center coordinated to an oxo group (O²⁻) and an octadecanoate (stearate) ligand via oxygen bonding. Its molecular formula is C₁₈H₃₅AlO₃, with a molecular weight of 326.4 g/mol. The octadecanoate ligand (C₁₇H₃₅COO⁻) provides a long hydrophobic alkyl chain, influencing the compound’s solubility and stability. This structure enhances its utility in applications requiring hydrophobic materials or Lewis acidic catalysts.
Properties
CAS No. |
13419-15-3 |
|---|---|
Molecular Formula |
C18H35AlO3 |
Molecular Weight |
326.4 g/mol |
IUPAC Name |
oxoalumanyl octadecanoate |
InChI |
InChI=1S/C18H36O2.Al.O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20;;/h2-17H2,1H3,(H,19,20);;/q;+1;/p-1 |
InChI Key |
PKPWVTWTIKKOMC-UHFFFAOYSA-M |
SMILES |
CCCCCCCCCCCCCCCCCC(=O)O[Al]=O |
Canonical SMILES |
CCCCCCCCCCCCCCCCCC(=O)O[Al]=O |
Other CAS No. |
13419-15-3 |
physical_description |
Liquid |
Origin of Product |
United States |
Comparison with Similar Compounds
Aluminum Oxo Carboxylates with Varying Chain Lengths
Aluminum oxo carboxylates share the general formula AlO(O₂CR) , where R represents alkyl chains of different lengths. Key examples include:
Trends :
- Solubility : Decreases with increasing chain length due to enhanced hydrophobicity.
- Thermal Stability : Longer chains may lower decomposition temperatures as organic components degrade earlier.
- Applications : Shorter chains (C12–C16) are used in lubricants and coatings, while the C18 variant is suited for waterproofing agents or catalysis.
Aluminum Hydroxide Octadecanoate (Aluminum Distearate)
Molecular Formula : C₃₆H₇₁AlO₅
Molecular Weight : 610.9 g/mol
- Structure : Contains a hydroxide (OH⁻) and two stearate ligands (Al(OH)(OOCR)₂).
- Properties : More hydrophilic than the oxo variant due to the hydroxide group; widely used in cosmetics and pharmaceuticals as a thickening agent.
- Comparison : The oxo version’s Lewis acidity is higher, making it more reactive in catalytic processes, while the hydroxide variant excels in stabilizing emulsions .
Aluminum Hydroxide Octanoate
Molecular Formula : C₁₆H₃₁AlO₅
Molecular Weight : 330.4 g/mol
- Structure: Features a hydroxide and two octanoate (C₈) ligands.
- Properties : Moderate hydrophobicity; used in lubricants and polymers.
- Comparison : Shorter chains (C8 vs. C18) reduce melting points and improve compatibility with organic matrices .
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